ABSTRACTThe present work investigated the effect of fibre's presence on the densification of rotomoulding-grade polyethylene. Nevertheless, the presence of fibres during densification directly impacts the current understanding of how densification works during heating. The present work focuses fibre-reinforced polymer densification to study the effect of fibre addition on bubble formation during this process. A densification test was developed to observe and measure fibre addition's effect on polymer densification and bubble disappearance. The test focused on measuring the cross-section area corresponding to bubbles appearing in the melt and comparing results to clarify whether fibre addition alters this process. Results showed that, although heating parameters and particle size affect bubble morphology and disappearance, fibres’ presence does not substantially affect the bubbles. Finally, results showed that polymer-fibre characterisation plays a crucial role in sintering and densification, and work is continuing to present conclusions about how sintering and densification affect the full-scale manufacturing process.

ABSTRACTHigh-density polyethylene (HDPE) conductive polymer composites are prepared using carbon fillers, such as natural flake graphite (FG), carbon black (CB), and carbon fibre (CF). Here, micro-sized FG as the main conductive filler, nano-sized CB as assistant conductive filler, and short CF as flexibility-enhanced materials are internally mixed with HDPE in a certain weight ratio. Commercial conductive polymer composite is prepared by hot pressing technology. Two kinds of conductive composites are selected by optimising the ratio of carbon fillers and HDPE. CF4%(CB + FG)1:5HDPE27% composite has the higher volume conductivity of 20.76 S cm−1 with a bending strength of 39.5 MPa. CF4%(CB + FG)1:4HDPE30% composite has the larger bending strength of 53.6 MPa with a volume conductivity of 18.82 S cm−1. The electrochemical corrosion resistances of those two composite electrodes are investigated over 900 charging/discharging cycles in the lead methanesulfonate flow cell. CF4%(CB + FG)1:4HDPE30% composite exhibits better durability than CF4%(CB + FG)1:5HDPE27% composite.

ABSTRACTThis paper investigates the surface treatment effect of ground tire rubber (GTR) on the water absorption and tensile properties of aged GTR/epoxy composites. The GTR was treated using 10 wt-% NaOH solution and 1 wt-% stearic acid (SA) in acetone. The results showed that the GTR addition increased the water absorption and decreased the tensile strength and elastic modulus of epoxy composites. In dry condition, compared to the untreated GTR, the tensile strength of the treated GTR decreased by about 4.8% and 2.9% for the NaOH- and SA-treated GTR, respectively. Nevertheless, the addition of treated GTR increased the elastic modulus of epoxy composites by about 8.4% and 6.0% for the NaOH-and SA-treated GTR, respectively. For the aged epoxy, the tensile strength and elastic modulus decreased further due to the matrix plasticisation and degradation of the interface GTR/epoxy strength. It was found that the SA-treated GTR has better performance than the NaOH-treated GTR.

ABSTRACTThe additive manufacturing technique has been used more and more recently because of the advantages it offers, in particular in terms of the geometrical complexity of the produced parts. Recently, researchers are increasingly interested in flax fibres as a natural reinforcing for polymer-based filaments manufactured via the Fused Filament Fabrication (FFF) method, allowing their mechanical properties to be improved compared to the pure polymer. The mechanical properties of flax fibre-reinforced polylactic acid composite, obtained by the FFF process, are nevertheless not well known. The purpose of this study is to characterise the effect of manufacturing conditions as feed rate, build orientations, and layer thickness on the mechanical performance of PLA/Flax fibre composite. The mechanical characteristics of the materials were explored at the part scale considered as macroscopic scale and at the filament scale considered as mesoscopic scale. Microstructural analyses are performed to reveal the rupture mechanism at the microscopic scale.

ABSTRACTModified multi-walled carbon nanotubes (MWCNTs) were prepared from commercially purchased MWCNTs with different chemical reactions. Nanocomposites were synthesised by the solvent casting method. The effects of functional groups, filling ratios and surfactants on thermal properties of nanocomposites were investigated. The structural, thermal and morphological properties of MWCNT and nanocomposites were investigated using Fourier transform infrared spectrophotometer, Brunauer–Emmett–Teller surface area measuring device, thermogravimetric analysis, differential scanning calorimetry and scanning electron microscopy. The novel increases in the thermal properties of poly(butylmethacrylate) (PBMA) were observed by adding MWCNT samples into a PBMA matrix. Tg values of nanocomposites were higher than those of PBMA films. The data obtained from the thermograms of nanocomposites at different heating rates were analysed with Kissinger, FWO and Friedman equations. The activation energies of the nanocomposites were higher than those of PBMA films.

ABSTRACTThe hydrodynamic compaction behaviour in transverse (through-thickness) impregnation variants of Liquid Composite Moulding (LCM) results in a non-homogeneous fibre volume fraction distribution. A fully coupled simulation model of the entire family of transverse resin infusion/compression processes is presented, which simulates the hydrodynamic compaction behaviour and predicts the process time, fluid pressure, effective stress, and fibre volume fraction distribution. The model is applied to the compression of a saturated preform stack, resin injection into a dry preform, and Compression Resin Transfer Moulding. The simulations are verified using analytic solutions and validated against experimental results from the literature. Special forms of the constitutive equations are constructed to lead to a constant diffusion coefficient, and the resulting model is solved semi-analytically. The results are used to verify the full non-linear simulation model. Additionally, it is shown that assumptions of quasi-steady flow and uniform deformation introduce significant errors in processes involving direct piston compaction of the fibre preform.

ABSTRACTEpoxy-bamboo long natural fibres composites were prepared by hand lay-up method to study the influence of fibre’s treatment on their characteristics. SEM showed increased surface roughness due to the removal of amorphous compounds from the treated fibre as confirmed by the disappearance of certain peaks in FTIR spectroscopy. Resultantly, ∼52% increase in crystallinity was observed by XRD analysis. TGA results also showed the effectiveness of the treatment as mass loss for treated fibres was ∼15% lesser than the untreated fibres. Moreover, thermogravimetric analysis of composites showed highest mass loss in untreated fibres composites and lowest in neat epoxy. The DSC-DTA curves indicated an early start of initiation temperature in treated fibre composite. Tension tests showed ∼12% and ~16% increase in tensile strength and modulus respectively for treated fibres composite due to increased interfacial strength caused by fibre treatment. Treatment also resulted in decreased impact energy and water absorption level.

ABSTRACTAn effective nanocomposite-based microwave absorber made of polyurethane /graphene/glass/epoxy with different weight percentages of graphene (0 to 2.5 wt%) is proposed. Microstructural characterization of samples is done with the help of XRD, FESEM and TEM. Graphene crystalline structure maximum diffraction peak is observed at 26o associated interlayer d-spacing is 0.341 nm (plane 002), the same affirmed with TEM analysis. Graphene flake structure is identified from FESEM results. Firstly, experimental investigation is done using wave guide setup, later numerical model is developed using RF module in COMSOL. The experimental results reveal more than 90% absorption capability in broad bandwidth i.e., 3 GHz and maximum Reflection loss -35.9 dB is attained at 12.1 GHz. Also, maximum shielding effectiveness is -47 dB for 2.5 wt% PU/graphene composite due to its semi conduction. Further, a composite concrete block using 2.5 wt% PU/graphene is analysed using numerical model for the application of anechoic.

ABSTRACTA main challenge in design with long discontinuous fibre-based sheet moulding compound (SMC) is to understand flow-induced fibre orientation in the part. There are very few experimental methods for characterising the fibre orientation distribution in carbon fibre SMC. Consequently, even though process simulation models for predicting fibre orientation have been developed, the confidence in using these models remains low. This research aims to study the fibre orientation distribution in compression moulded carbon fibre SMC using a combined experimental and numerical approach. A recently developed micro-CT scanning-based method will be adopted to study carbon fibre SMC samples of various sizes. The data collected from the experimental study will be used to assess the predictive validity of selected commercial process simulation packages.

ABSTRACTNucleating agents cause an increase in crystallization temperature, making the production of highly oriented films much more difficult. In this study, a nucleating system composed of 1,3:2,4-bis(3,4-dimethylbenzylidene) sorbitol (DMDBS) and tetrasilanolphenyl silsesquioxane (phPOSS) was used to modify isotactic polypropylene (iPP). Oriented films characterised by different draw drown ratios (4.8, 9.7, 14.5) were prepared and analysed. Their mechanical properties, coefficient of friction, thermal properties, and structure as well as optical properties such as gloss, haze, and transparency, were also determined. The macromolecular orientation of films was tested by polarised light Fourier transform infrared spectroscopy. The proposed nucleating system provides films with superior mechanical and optical properties, which are accompanied by high orientation ability. The application of DMDBS and phPOSS allowed a 26% increase in penetration load at break and Young modulus by 70% compared to iPP. It can be assumed that DMDBS/phPOSS system is an efficient modifier for polypropylene film production.